N-Methyl-N-(3-sulfopropyl)morpholinium, Inner Salt
CAS No.: 111282-24-7
Cat. No.: VC20746890
Molecular Formula: C8H17NO4S
Molecular Weight: 223.29 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 111282-24-7 |
|---|---|
| Molecular Formula | C8H17NO4S |
| Molecular Weight | 223.29 g/mol |
| IUPAC Name | 3-(4-methylmorpholin-4-ium-4-yl)propane-1-sulfonate |
| Standard InChI | InChI=1S/C8H17NO4S/c1-9(4-6-13-7-5-9)3-2-8-14(10,11)12/h2-8H2,1H3 |
| Standard InChI Key | OUBXNWVHYCHHDP-UHFFFAOYSA-N |
| SMILES | C[N+]1(CCOCC1)CCCS(=O)(=O)[O-] |
| Canonical SMILES | C[N+]1(CCOCC1)CCCS(=O)(=O)[O-] |
Chemical Structure and Properties
Molecular Structure
N-Methyl-N-(3-sulfopropyl)morpholinium, Inner Salt consists of a morpholine ring with a methyl group and a sulfopropyl chain attached to the nitrogen atom. The compound features a quaternary ammonium center with a positive charge balanced by the negatively charged sulfonate group, creating an inner salt (zwitterionic) structure . This zwitterionic nature contributes significantly to its solubility and buffering properties.
The morpholine ring provides structural rigidity, while the sulfopropyl chain introduces flexibility into the molecule. This combination of rigid and flexible components influences the compound's interactions with biomolecules and its performance in various biochemical applications.
Physical and Chemical Properties
N-Methyl-N-(3-sulfopropyl)morpholinium, Inner Salt possesses several notable physical and chemical properties that make it suitable for biochemical applications. It is highly soluble in water, which is essential for preparing buffer solutions for biological experiments . The compound has a molecular weight of 223.29 g/mol and follows the molecular formula C8H17NO4S .
Nomenclature and Identification
Registry Numbers and Identifiers
For unambiguous identification in chemical databases and regulatory documents, N-Methyl-N-(3-sulfopropyl)morpholinium, Inner Salt has been assigned various registry numbers and digital identifiers. The most widely used identifier is its Chemical Abstracts Service (CAS) registry number: 111282-24-7 .
Digital chemical identifiers such as InChI and SMILES strings provide standardized representations of the compound's structure, enabling computational processing and database searches . These identifiers are particularly valuable for computational chemistry, cheminformatics, and database integration.
Table 2: Identification Codes and Digital Identifiers
Biochemical Applications
Buffer Component in Laboratory Research
The primary application of N-Methyl-N-(3-sulfopropyl)morpholinium, Inner Salt is as a component in buffer systems for biochemical and biophysical research . Buffer solutions are essential for maintaining consistent pH levels during experimental procedures, as many biological processes are highly pH-sensitive. This compound helps create stable pH environments that ensure reliable and reproducible experimental results in various biological studies .
The zwitterionic nature of this compound contributes to its effectiveness as a buffer component. The balance between positively and negatively charged groups within the same molecule allows it to maintain pH stability even when other components are added to the experimental system. This property is particularly valuable in complex biochemical reactions where pH fluctuations could significantly impact results.
Applications in Protein Biochemistry
N-Methyl-N-(3-sulfopropyl)morpholinium, Inner Salt plays a significant role in protein biochemistry research. It is particularly useful in studies involving enzyme kinetics and protein folding, where precise pH control is critical for accurate characterization of these processes . The compound's ability to maintain stable pH environments without interfering with protein function makes it valuable for these applications.
In enzyme kinetics studies, consistent pH levels are essential for determining reaction rates and understanding catalytic mechanisms. Similarly, protein folding studies require well-controlled conditions to observe and analyze the complex pathways through which proteins achieve their functional three-dimensional structures. N-Methyl-N-(3-sulfopropyl)morpholinium, Inner Salt helps create these controlled conditions, contributing to advances in our understanding of protein function.
Role in Nucleic Acid Research
Beyond protein studies, N-Methyl-N-(3-sulfopropyl)morpholinium, Inner Salt is utilized in nucleic acid research, particularly in purification and analysis procedures . Nucleic acid interactions are highly dependent on environmental conditions, including pH. The stability provided by this compound ensures that observed interactions reflect genuine biological phenomena rather than artifacts of fluctuating experimental conditions.
During nucleic acid purification processes, maintaining consistent pH levels helps optimize extraction efficiency and prevents degradation. Similarly, in analytical procedures such as electrophoresis or spectroscopic analyses, pH stability contributes to reliable and interpretable results. By providing this stability, N-Methyl-N-(3-sulfopropyl)morpholinium, Inner Salt facilitates advances in genomics, transcriptomics, and other fields of nucleic acid research.
Research Context and Applications
Current Research Applications
N-Methyl-N-(3-sulfopropyl)morpholinium, Inner Salt finds applications across various research domains where precise pH control is critical. Its role extends beyond simple pH maintenance to enabling sophisticated studies of biomolecular interactions and processes . Current research applications include studies of protein-protein interactions, enzyme catalysis mechanisms, and nucleic acid hybridization.
The compound's ability to provide stable experimental conditions without interfering with biological processes makes it particularly valuable for sensitive analytical techniques such as nuclear magnetic resonance (NMR), circular dichroism (CD), and various spectroscopic methods. In these applications, environmental stability is essential for obtaining reliable structural and functional information about biomolecules.
Advantages in Biochemical Research
Several characteristics of N-Methyl-N-(3-sulfopropyl)morpholinium, Inner Salt provide advantages for biochemical research compared to alternative buffer components. Its zwitterionic nature minimizes interference with charged biomolecules, while its water solubility ensures compatibility with aqueous biological systems . Additionally, the compound's chemical stability contributes to consistent experimental conditions over extended periods.
These properties collectively make N-Methyl-N-(3-sulfopropyl)morpholinium, Inner Salt a valuable tool for researchers seeking to understand complex biological processes. By providing stable experimental environments, it helps isolate the variables of interest and improve the reliability of research findings across various biochemical disciplines.
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